Cas no 61544-83-0 (Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester)

• Product Name: Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester
• CAS No: 61544-83-0
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 475509
• PubChem ID: 20290415
• Update Time: 2025-04-19

Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester
• methyl 3,4,5-tris(dimethylamino)benzoate
• DTXSID00604709
• SCHEMBL11358739
• 61544-83-0

• Inchi： 1S/C14H23N3O2/c1-15(2)11-8-10(14(18)19-7)9-12(16(3)4)13(11)17(5)6/h8-9H,1-7H3
• InChI Key： QVSNGZALKWQQGT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=C(C=1)N(C)C)N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 265.17919
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02